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Compound of Interest

Compound Name: 6-Hydroxypicolinic acid

Cat. No.: B010676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 6-hydroxypicolinic
acid in various organic solvents. While specific quantitative solubility data for 6-
hydroxypicolinic acid in a broad range of organic solvents is not extensively available in

publicly accessible literature, this document outlines the established experimental protocols to

determine these values. It is intended to be a practical resource for researchers in drug

development and other scientific fields who are working with this compound.

Introduction to 6-Hydroxypicolinic Acid
6-Hydroxypicolinic acid is a derivative of picolinic acid. General sources indicate that it is

soluble in water, alcohols, and ether solvents, with a greater solubility in organic solvents than

in water.[1][2] A reported value for its solubility in water is 3000 mg/L at 20 °C.[3] Given its

aromatic pyridine ring and the presence of both a hydroxyl and a carboxylic acid group, 6-
hydroxypicolinic acid can participate in hydrogen bonding, which influences its solubility in

different solvents.[1]

Quantitative Solubility Data
As of the compilation of this guide, specific, peer-reviewed quantitative solubility data for 6-
hydroxypicolinic acid in a variety of organic solvents is limited. Therefore, the following table

is provided as a template for researchers to populate with their own experimentally determined
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data. This standardized format will facilitate the comparison of solubility across different solvent

systems.

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method Used

Methanol

Ethanol

Acetone

Ethyl Acetate

Dichloromethane

Dimethyl

Sulfoxide

(DMSO)

Other (Specify)

Experimental Protocols for Solubility Determination
To ensure accurate and reproducible solubility data, standardized experimental procedures are

crucial. The following section details the methodologies for two common and reliable methods

for determining the solubility of a solid compound like 6-hydroxypicolinic acid in an organic

solvent: the Shake-Flask Method coupled with Gravimetric Analysis, and UV-Vis Spectroscopy.

Shake-Flask Method with Gravimetric Analysis
The shake-flask method is a widely recognized and reliable technique for determining

thermodynamic solubility.[4][5]

Objective: To determine the equilibrium concentration of 6-hydroxypicolinic acid in a chosen

organic solvent at a specific temperature by creating a saturated solution and measuring the

mass of the dissolved solid.

Materials:
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6-Hydroxypicolinic acid (high purity)

Organic solvent of interest (analytical grade)

Conical flasks or vials with secure caps

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 6-hydroxypicolinic acid to a known volume of the organic

solvent in a conical flask. The presence of undissolved solid is essential to ensure

saturation.

Securely cap the flask to prevent solvent evaporation.

Equilibration:

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The system is at equilibrium when the concentration of the solute in the solution

remains constant over time.

Sample Withdrawal and Filtration:

Once equilibrium is established, allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pipette. It is crucial to avoid disturbing the solid material.

Immediately filter the withdrawn sample using a syringe filter that is compatible with the

organic solvent to remove any remaining solid particles.

Gravimetric Analysis:

Transfer a precisely measured volume of the clear, filtered saturated solution to a pre-

weighed evaporating dish.

Carefully evaporate the solvent in a fume hood or under a gentle stream of nitrogen.

Once the solvent is removed, place the evaporating dish in an oven at a temperature

below the decomposition point of 6-hydroxypicolinic acid to ensure all residual solvent is

removed.

Cool the dish in a desiccator and weigh it on an analytical balance.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation:

Calculate the mass of the dissolved 6-hydroxypicolinic acid by subtracting the initial

mass of the empty evaporating dish from the final constant mass.

Determine the solubility in g/100 mL or other desired units based on the mass of the

dissolved solid and the volume of the saturated solution used.

UV-Vis Spectroscopy Method
This method is suitable if 6-hydroxypicolinic acid exhibits absorbance in the UV-Vis spectrum

and the chosen solvent is transparent in that wavelength range.

Objective: To determine the concentration of 6-hydroxypicolinic acid in a saturated solution

by measuring its absorbance of light and using a pre-established calibration curve.

Materials:
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UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

6-Hydroxypicolinic acid (high purity)

Organic solvent of interest (spectroscopic grade)

Procedure:

Determination of Maximum Absorbance (λmax):

Prepare a dilute solution of 6-hydroxypicolinic acid in the chosen organic solvent.

Scan the solution using the UV-Vis spectrophotometer to determine the wavelength of

maximum absorbance (λmax).

Preparation of Calibration Curve:

Prepare a series of standard solutions of 6-hydroxypicolinic acid in the organic solvent

with known concentrations.

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The plot

should be linear and follow the Beer-Lambert law.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution of 6-hydroxypicolinic acid in the organic solvent using the

shake-flask method as described in the previous protocol (steps 1 and 2).

Withdraw and filter a sample of the supernatant as described above.

Carefully dilute a known volume of the filtered saturated solution with the organic solvent

to bring the absorbance within the linear range of the calibration curve.
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Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This concentration represents the solubility of 6-hydroxypicolinic acid in that

solvent at the experimental temperature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 6-
hydroxypicolinic acid.

Start
Add Excess

6-Hydroxypicolinic Acid
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Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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